Cas no 115044-69-4 (Calmodulin-Dependent Protein Kinase II (290-309))

• Product Name: Calmodulin-Dependent Protein Kinase II (290-309)
• CAS No: 115044-69-4
• MF: C₁₀₃H₁₈₅N₃₁O₂₄S
• MW: 2273.82932162285
• CID: 130610
• PubChem ID: 329775072
• Update Time: 2025-10-31

Calmodulin-Dependent Protein Kinase II (290-309) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-leucyl-L-lysyl-L-lysyl-L-phenylalanyl-L-asparaginyl-L-alanyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-threonyl-L-threonyl-L-methionyl-L-leucyl-
• CALMODULIN-DEPENDENT PROTEIN KINASE II (281-309)
• Calmodulin-Dependent Protein Kinase II (290 - 309)
• Calmodulin-Dependent Protein Kinase II (290-309),LKKFNARRKLKGAILTTMLA
• L-Alanine,L-leucyl-L-lysyl-L-lysyl-L-phenylalanyl-L-asparaginyl-L-alanyl-L-arginyl-L-arginyl-L...
• L-Alanine,L-leucyl-L-lysyl-L-lysyl-L-phenylalanyl-L-asparaginyl-L-alanyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-lysylglycyl-L
• CA2+
• CALMODULIN BINDING DOMAIN
• CALMODULIN DEPENDENT PROTEIN KINASE II
• CALMODULIN-DEPENDENT PROTEIN KINASE II FRAGMENT 290-309
• CALMODULIN-DEPENDENT PROTEIN KINASE IIFR AGMENT 290
• CAM KINASE II (290-309)
• H-LEU-LYS-LYS-P
• LEU-LYS-LYS-PHE-ASN-ALA-ARG-ARG-LYS-LEU-LYS-GLY-ALA-ILE-LEU-THR-THR-MET-LEU-ALA
• LKKFNARRKLKGAILTTMLA
• CaM Kinase II (290-309), Calmodulin Antagonist
• Calmodulin-Dependent Protein Kinase II (290-309)
• CA2+/CALMODULIN-DEPENDENT PROTEIN KINASE II (290-309)
• PD076359
• 115044-69-4
• MFCD00076719
• L-Alanine, L-leucyl-L-lysyl-L-lysyl-L-phenylalanyl-L-asparaginyl-L-alanyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-threonyl-L-threonyl-L-methionyl-L-leucyl-
• Calmodulin-dependent protein kinase ii(290-309)
• Calmodulin Binding Domain - CAS 115044-69-4
• DA-62012

• MDL： MFCD00076719
• Inchi： 1S/C103H185N31O24S/c1-17-58(10)80(98(154)131-75(50-57(8)9)97(153)133-82(63(15)136)100(156)134-81(62(14)135)99(155)126-72(39-46-159-16)92(148)127-73(48-55(4)5)93(149)119-61(13)101(157)158)132-84(140)59(11)117-79(138)53-116-86(142)66(33-21-25-40-104)122-95(151)74(49-56(6)7)128-90(146)68(35-23-27-42-106)124-89(145)71(38-30-45-115-103(112)113)125-88(144)70(37-29-44-114-102(110)111)120-83(139)60(12)118-94(150)77(52-78(109)137)130-96(152)76(51-64-31-19-18-20-32-64)129-91(147)69(36-24-28-43-107)123-87(143)67(34-22-26-41-105)121-85(141)65(108)47-54(2)3/h18-20,31-32,54-63,65-77,80-82,135-136H,17,21-30,33-53,104-108H2,1-16H3,(H2,109,137)(H,116,142)(H,117,138)(H,118,150)(H,119,149)(H,120,139)(H,121,141)(H,122,151)(H,123,143)(H,124,145)(H,125,144)(H,126,155)(H,127,148)(H,128,146)(H,129,147)(H,130,152)(H,131,154)(H,132,140)(H,133,153)(H,134,156)(H,157,158)(H4,110,111,114)(H4,112,113,115)/t58-,59-,60-,61-,62+,63+,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,80-,81-,82-/m0/s1
• InChI Key： LRKHMNPQPYICFK-RBGVSSEXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CC(C)C)=O)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)O)NC([C@H](CC(C)C)NC([C@H]([C@@H](C)CC)NC([C@H](C)NC(CNC([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](CCCNC(=N)N)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CC(C)C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2272.39000
• Monoisotopic Mass: 2272.3929471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 159
• Rotatable Bond Count: 84
• Complexity: 4620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 953Ų

Experimental Properties

• PSA: 952.95000
• LogP: 7.21720

Calmodulin-Dependent Protein Kinase II (290-309) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Calmodulin-Dependent Protein Kinase II (290-309)

Calmodulin-Dependent Protein Kinase II (290-309) and Compound CAS No. 115044-69-4: An In-Depth Overview

Calmodulin-Dependent Protein Kinase II (CaMKII) is a critical enzyme in cellular signaling pathways, particularly in the regulation of neuronal function and plasticity. The specific peptide fragment (290-309) of CaMKII has garnered significant attention due to its role in modulating the activity of this enzyme. This segment is crucial for understanding the molecular mechanisms underlying CaMKII's function and its potential therapeutic applications.

The compound with CAS No. 115044-69-4 is a synthetic peptide that corresponds to the 290-309 region of CaMKII. This peptide has been extensively studied for its ability to interact with and modulate the activity of CaMKII, making it a valuable tool in both basic research and drug development.

Calmodulin-Dependent Protein Kinase II (CaMKII) is a multifunctional serine/threonine kinase that plays a pivotal role in various cellular processes, including synaptic plasticity, learning, and memory. It is activated by calcium/calmodulin (Ca²⁺/CaM) and can undergo autophosphorylation, which leads to sustained activation even after the removal of Ca²⁺/CaM. This property makes CaMKII a key player in long-term potentiation (LTP), a process essential for memory formation.

The peptide fragment (290-309) of CaMKII is located within the regulatory domain of the enzyme. This region contains several phosphorylation sites that are critical for the regulation of CaMKII activity. Recent studies have shown that this peptide can inhibit the autophosphorylation of CaMKII, thereby modulating its activity. This inhibition has been linked to potential therapeutic benefits in conditions such as neurodegenerative diseases and psychiatric disorders.

The compound with CAS No. 115044-69-4 has been synthesized to mimic the structure and function of the native 290-309 peptide. Its high sequence fidelity ensures that it can effectively interact with CaMKII, making it a valuable tool for both in vitro and in vivo studies. Researchers have used this compound to investigate the molecular mechanisms underlying CaMKII's role in neuronal signaling and to explore its potential as a therapeutic target.

In recent years, several studies have highlighted the importance of CaMKII in various neurological conditions. For example, dysregulation of CaMKII activity has been implicated in Alzheimer's disease, Parkinson's disease, and schizophrenia. The ability to modulate CaMKII activity using peptides like the one with CAS No. 115044-69-4 could provide new avenues for developing treatments for these conditions.

The therapeutic potential of targeting CaMKII has also been explored in preclinical models. For instance, studies have shown that inhibiting CaMKII activity can reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. Similarly, modulating CaMKII activity has been shown to alleviate symptoms in models of depression and anxiety disorders.

In addition to its therapeutic applications, the compound with CAS No. 115044-69-4 is also used as a research tool to study the basic biology of CaMKII. Its ability to specifically target the 290-309 region allows researchers to dissect the functional roles of this domain in cellular signaling pathways. This has led to new insights into how CaMKII regulates synaptic plasticity and neuronal function.

The development of compounds like the one with CAS No. 115044-69-4 represents a significant advance in the field of chemical biology and drug discovery. By providing a means to selectively modulate CaMKII activity, these compounds offer new opportunities for both fundamental research and translational medicine.

In conclusion, Calmodulin-Dependent Protein Kinase II (CaMKII), particularly its 290-309 peptide fragment, is a critical component in cellular signaling pathways with significant implications for neurological health. The compound with CAS No. 115044-69-4 serves as a valuable tool for both research and potential therapeutic applications, highlighting the ongoing importance of understanding and modulating this important enzyme.